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Compound of Interest

Compound Name: N-methylaniline

Cat. No.: B092194 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe handling and disposal of N-methylaniline waste.

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving N-
methylaniline.
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Issue Possible Cause Solution

Accidental Spill
Improper handling, container

failure

For minor spills within a fume

hood, absorb with inert

material (e.g., vermiculite,

sand), collect in a sealed,

labeled hazardous waste

container, and decontaminate

the area.[1] For major spills,

evacuate the area, alert

others, and contact your

institution's emergency

response team.[1]

Skin or Eye Contact
Inadequate Personal

Protective Equipment (PPE)

For skin contact, immediately

wash the affected area with

copious amounts of soap and

water for at least 15 minutes

and remove contaminated

clothing.[2] For eye contact,

flush with water for at least 15

minutes, holding eyelids open.

[2] Seek immediate medical

attention in both cases.[1][3]

Inhalation Exposure
Poor ventilation, improper

handling

Move the affected individual to

fresh air immediately.[3] If

breathing is difficult, administer

oxygen. Seek prompt medical

attention.[3]

Discoloration of N-

methylaniline

Exposure to air N-methylaniline can turn brown

upon exposure to air.[4][5] This

may not affect its reactivity in

all applications, but for

sensitive experiments, using

freshly opened or distilled N-

methylaniline is recommended.

Store under an inert
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atmosphere to minimize

discoloration.[6]

Unexpected Reaction Incompatible chemicals

N-methylaniline is incompatible

with strong oxidizing agents,

strong acids, acid chlorides,

acid anhydrides, and carbon

dioxide.[6][7] Ensure that all

equipment is clean and free of

contaminants before use.

Frequently Asked Questions (FAQs)
Handling and Storage

What are the primary hazards of N-methylaniline? N-methylaniline is toxic if swallowed,

inhaled, or in contact with skin.[8] It can cause irritation to the skin and eyes.[7] High levels of

exposure can interfere with the blood's ability to carry oxygen, leading to

methemoglobinemia, with symptoms like headache, dizziness, and cyanosis (blueish skin).

[7] It may also cause damage to the liver, spleen, and bone marrow through prolonged or

repeated exposure.

What personal protective equipment (PPE) is required when handling N-methylaniline?

Appropriate PPE includes chemical safety goggles or a face shield, solvent-resistant gloves

(nitrile rubber is generally recommended), and a lab coat or chemical-resistant apron.[9] All

handling should be done in a well-ventilated area, preferably within a chemical fume hood.[9]

If there is a risk of inhalation, a NIOSH/MSHA-approved respirator with an organic vapor

cartridge should be used.[9]

How should N-methylaniline be stored? Store N-methylaniline in a cool, dry, well-ventilated

area in tightly closed containers, away from sources of ignition and direct sunlight.[10][11] It

should be stored separately from incompatible materials such as oxidizing agents, strong

acids, acid chlorides, and acid anhydrides.[6][7]
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How should I dispose of N-methylaniline waste? N-methylaniline waste is considered

hazardous and must be disposed of according to local, state, and federal regulations.[1][7]

The recommended disposal method is incineration in a licensed hazardous waste disposal

plant.[12][13] Do not dispose of N-methylaniline waste down the drain.[1][8]

How do I prepare N-methylaniline waste for disposal? Collect N-methylaniline waste in a

designated, compatible, and clearly labeled hazardous waste container with a secure lid.[1]

Do not mix it with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[1]

What should I do in case of a fire involving N-methylaniline? Use dry chemical, CO2, water

spray, or alcohol-resistant foam to extinguish the fire.[7] Water spray can be used to cool fire-

exposed containers.[7] Firefighters should wear self-contained breathing apparatus and full

protective gear.[14] Poisonous gases, including nitrogen oxides, are produced in a fire.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for N-methylaniline.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
2 ppm (8-hour TWA) [7]

NIOSH REL (Recommended

Exposure Limit)
0.5 ppm (10-hour TWA) [7]

ACGIH TLV (Threshold Limit

Value)
0.5 ppm (8-hour TWA) [7]

WorkSafe WES-TWA 0.5 ppm (2.2 mg/m³) [15]

WorkSafe WES-STEL 1 ppm (4.4 mg/m³) [15]

Flash Point 86 °C / 186.8 °F [8][14]

Boiling Point 195 °C / 383 °F [8]

Melting Point -57 °C / -70.6 °F [8]

Water Solubility 30 g/L [8][14]

Vapor Pressure 0.4 mbar @ 20 °C [8][14]

Experimental Protocols
Spill Cleanup Protocol

Preparation: Ensure you are wearing the appropriate PPE, including chemical safety

goggles, solvent-resistant gloves, a lab coat, and a respirator if ventilation is inadequate.[9]

Containment: For liquid spills, contain the spill using an inert absorbent material such as

vermiculite, dry sand, or earth.[7][10]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[10] Use non-sparking tools if the material is flammable.

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water.[1]
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Disposal: Dispose of the sealed waste container through your institution's EHS department.

[1]
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Caption: Workflow for the safe disposal of N-methylaniline waste.
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action Spill Occurs
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Caption: Logical steps for responding to an N-methylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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